Cas no 1707585-77-0 (5-Bromo-6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 5-Bromo-6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1707585-77-0
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 5058982
• Update Time: 2023-08-25

5-Bromo-6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H5BrClN3/c1-12-7-4(3-10-12)2-5(8)6(9)11-7/h2-3H,1H3
• InChI Key： KHITZSCIJATZRM-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=C1)C=NN2C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7